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Introduction
The phenolphthalol reagent, utilized in the Kastle-Meyer test, is a highly sensitive and specific

presumptive method for the detection of latent blood traces. This technique relies on the

peroxidase-like activity of the heme group in hemoglobin, which catalyzes the oxidation of the

colorless phenolphthalol (also known as phenolphthalin) to the intensely pink-colored

phenolphthalein in the presence of hydrogen peroxide.[1][2] Its simplicity, rapidity, and general

non-interference with subsequent DNA analysis make it a valuable tool in forensic science and

other research applications where the identification of trace amounts of blood is critical.[3]

Chemical Principle and Mechanism of Action
The core of the Kastle-Meyer test is a redox reaction. The phenolphthalol reagent is a

reduced form of phenolphthalein, which is colorless.[4] In the presence of blood, the heme in

hemoglobin acts as a catalyst, mimicking the function of a peroxidase enzyme.[5] It facilitates

the transfer of electrons from phenolphthalol to hydrogen peroxide (H₂O₂), an oxidizing agent.

This process oxidizes the phenolphthalol back to phenolphthalein, resulting in a rapid and

distinct pink color change, indicating a presumptive positive result for blood.[6]

The key steps in the mechanism are:
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Catalyst Activation: The heme group in hemoglobin interacts with hydrogen peroxide.

Oxidation-Reduction: The heme-peroxide complex oxidizes the colorless phenolphthalol.

Color Change: The oxidized phenolphthalol forms phenolphthalein, which is bright pink in

an alkaline solution.

A visual representation of this chemical reaction is provided below.
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Caption: Chemical reaction pathway of the Kastle-Meyer test.

Quantitative Data Summary
The performance of the phenolphthalol reagent can be summarized by its sensitivity and

specificity. The following tables provide a structured overview of these parameters based on

available literature.

Table 1: Sensitivity of the Phenolphthalol (Kastle-Meyer) Test

Parameter Value References

Limit of Detection 1:10,000 to 1:1,000,000 [5][7]

Overall Sensitivity 1:1000 on various fabrics [8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1213416?utm_src=pdf-body
https://www.benchchem.com/product/b1213416?utm_src=pdf-body
https://www.benchchem.com/product/b1213416?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213416?utm_src=pdf-body
https://www.benchchem.com/product/b1213416?utm_src=pdf-body
https://www.sciencebuddies.org/science-fair-projects/project-ideas/BioChem_p037/medical-biotechnology/crime-scene-chemistry-kastle-meyer-test-for-blood
https://pmc.ncbi.nlm.nih.gov/articles/PMC2564139/
https://open.bu.edu/bitstreams/56af949a-00f8-4abd-afc5-44d52a66a1e8/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Specificity and Interferences of the Phenolphthalol (Kastle-Meyer) Test

Category
Interfering
Substances

Notes References

False Positives

Chemical Oxidants

(e.g., copper and

nickel salts)

Cause a color change

before the addition of

hydrogen peroxide.

[9]

Plant Peroxidases

(e.g., in horseradish,

potato, broccoli,

cauliflower)

Can catalyze the

reaction, leading to a

false positive.

[2][4]

Other Biological

Materials

Saliva and pus have

been reported to

cause false positives.

[4][10]

Limitations Species Specificity

Does not differentiate

between human and

animal blood.

[9]

Experimental Protocols
Preparation of Phenolphthalol (Kastle-Meyer) Reagent
Materials:

Phenolphthalein powder

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Mossy zinc or zinc dust

Distilled water

95% Ethanol

Protocol:
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In a flask, dissolve 2 grams of phenolphthalein in 100 mL of a 20% potassium hydroxide

solution.

Add 20 grams of zinc dust to the solution.

Gently boil the mixture under a reflux condenser for approximately 2-3 hours, or until the

solution becomes colorless. The pink color of the phenolphthalein will disappear as it is

reduced to phenolphthalol.

Allow the solution to cool.

Decant the colorless supernatant into a clean, dark glass bottle for storage. A small amount

of zinc can be added to the storage bottle to ensure the reagent remains in its reduced state.

For the working solution, mix the phenolphthalol stock solution with an equal volume of

95% ethanol.

Protocol for Latent Blood Detection (Kastle-Meyer Test)
Materials:

Suspected sample (e.g., swab of a stain, fabric cutting)

Phenolphthalol working solution

3% Hydrogen peroxide (H₂O₂)

95% Ethanol (optional)

Sterile cotton swabs or filter paper

Positive control (known blood sample)

Negative control (unstained swab or filter paper)

Procedure:

Sample Collection: Collect a sample of the suspected stain using a sterile cotton swab or by

taking a small cutting of the material. If using a swab, it can be slightly moistened with
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distilled water or ethanol to improve sample collection.

(Optional) Cell Lysis: Add one to two drops of 95% ethanol to the sample. This step can help

to break open red blood cells and may increase the sensitivity of the test.

Reagent Application: Add one to two drops of the phenolphthalol working solution to the

sample.

Observation for Oxidants: Observe the sample for any immediate color change. If a pink

color appears at this stage, it indicates the presence of a chemical oxidant, and the test is

considered inconclusive.

Addition of Hydrogen Peroxide: If no color change occurred in the previous step, add one to

two drops of 3% hydrogen peroxide to the sample.

Result Interpretation:

Positive Result: A rapid change to a bright pink color within 5-15 seconds is a presumptive

positive result for the presence of blood.

Negative Result: The absence of a color change within this timeframe indicates a negative

result.

Delayed Reaction: Color changes that occur after 30 seconds should be disregarded as

they may be due to the natural oxidation of the reagents.

Controls: Always run a positive and negative control to ensure the reagents are working

correctly and to validate the test results.

The following diagram illustrates the experimental workflow.
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Caption: Experimental workflow for the Kastle-Meyer test.
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Stability and Storage of the Reagent
Proper storage of the phenolphthalol reagent is crucial to maintain its efficacy.

Stock Solution: The concentrated, reduced phenolphthalol solution should be stored in a

dark, well-sealed bottle in a cool, dark place. The presence of a small amount of zinc at the

bottom of the bottle helps to keep the phenolphthalein in its reduced, colorless state.

Working Solution: The working solution (mixed with ethanol) is less stable and should be

prepared fresh or stored for shorter periods under the same conditions as the stock solution.

Signs of Degradation: If the reagent turns pink on its own or upon exposure to air for an

extended period, it has likely been oxidized and should be discarded. A fresh batch should

then be prepared.

Impact on Subsequent DNA Analysis
A significant advantage of the phenolphthalol test is its minimal impact on subsequent DNA

analysis. Studies have shown that bloodstains treated with the phenolphthalol reagent can

still yield high-quality DNA profiles suitable for RFLP and STR analysis.[3] However, it is

important to note that the application of any chemical reagent can potentially lead to some DNA

degradation or reduction in yield. Therefore, it is best practice to collect a portion of the sample

for DNA analysis prior to performing any presumptive testing, if possible.

Conclusion
The phenolphthalol reagent, used in the Kastle-Meyer test, is a reliable and widely used

method for the presumptive identification of blood. Its high sensitivity and specificity, coupled

with its ease of use and compatibility with DNA analysis, make it an indispensable tool in

forensic investigations and various research settings. Adherence to proper protocols, including

the use of controls and awareness of potential interferences, is essential for obtaining accurate

and reliable results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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